Cas no 76530-12-6 (Naphthalene-2-sulfonic acid hydrate)

• Product Name: Naphthalene-2-sulfonic acid hydrate
• CAS No: 76530-12-6
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• MDL: MFCD00149271
• CID: 90697
• PubChem ID: 87563371
• Update Time: 2025-07-02

Naphthalene-2-sulfonic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid hydrate
• 2-Naphthalenesulfonic acid hydrate (1:1)
• NAPHTHALENE-2-SULFONIC ACID
• Naphthalene-2-sulfonic acid hydrate
• 2-NAPHTHALENESULFONIC ACID HYDRATE, 99
• 2-Naphthalenesulfonic acid monohydrate
• 2-Naphthalenesulfonicacid, hydrate (1:1)
• Kyselina2-Naftalensulfonova
• KSC352O8D
• C10H8SO3.H2O
• HKGOFWIZZIYCOS-UHFFFAOYSA-N
• 5836AF
• 2-naphthalene-sulfonic acid monohydrate
• naphthalene-2-sulphonic acid monohydrate
• Naphthale
• SCHEMBL756081
• MFCD00149271
• naphthalene-2-sulfonic acid;hydrate
• AKOS015912774
• Naphthalene-2-sulfonic acid--water (1/1)
• 76530-12-6
• CS-0155872
• A804458
• 4-Bromo-5-chlorothiophene-2-sulphonylchloride
• 2-Naphthalenesulfonic acid, hydrate (1:x)
• BS-44184
• DTXSID80608124
• F0001-1950
• E76020
• 6036-00-6
• 2-NAPHTHALENESULFONICACIDHYDRATE

• MDL： MFCD00149271
• Inchi： 1S/C10H8O3S.H2O/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12,13);1H2
• InChI Key： HKGOFWIZZIYCOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)O.O

Computed Properties

• Exact Mass: 226.03000
• Monoisotopic Mass: 226.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8

Experimental Properties

• Color/Form: Solids
• Density: 1.44
• Melting Point: 122 °C
• PSA: 71.98000
• LogP: 3.10300
• Merck: 6377
• Solubility: Not determined

Naphthalene-2-sulfonic acid hydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Hazardous Material transportation number：UN2585
• Safety Instruction： S26-S28
• RTECS：QK1225000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：S26;S28A
• Packing Group：III
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Naphthalene-2-sulfonic acid hydrate

Introduction to Naphthalene-2-sulfonic acid hydrate (CAS No: 76530-12-6)

Naphthalene-2-sulfonic acid hydrate, with the chemical formula C₁₀H₆SO₄·xH₂O, is a well-studied compound in the field of organic chemistry and industrial applications. This hydrated derivative of naphthalene sulfonic acid has garnered significant attention due to its unique structural properties and versatile reactivity. The compound is widely utilized in pharmaceutical intermediates, dye synthesis, and as a ligand in coordination chemistry. Its molecular structure, featuring a sulfonic acid group at the 2-position of the naphthalene ring, imparts strong acidic characteristics, making it a valuable reagent in various chemical transformations.

The CAS No 76530-12-6 identifies this substance as a specific chemical entity, ensuring standardized classification and communication within the scientific community. The hydrate form indicates the presence of water molecules bound to the sulfonic acid group, which can influence its solubility and reactivity. This hydrated state is often preferred in industrial processes due to improved handling properties and stability compared to the anhydrous form.

In recent years, research on Naphthalene-2-sulfonic acid hydrate has expanded into novel applications, particularly in medicinal chemistry and material science. Its ability to act as a proton acceptor has been leveraged in the design of new drug candidates that require precise control over acidity and solubility. For instance, studies have demonstrated its role in stabilizing certain bioactive molecules by forming stable complexes with amines and other heterocyclic compounds.

One of the most compelling aspects of Naphthalene-2-sulfonic acid hydrate is its utility as a chelating agent in coordination chemistry. The sulfonic acid group provides multiple sites for metal ion binding, allowing for the synthesis of metal complexes with tailored properties. These complexes have shown promise in catalytic applications, where they can enhance reaction rates and selectivity. Recent advancements have explored its use in homogeneous catalysis for cross-coupling reactions, which are pivotal in constructing complex organic molecules used in pharmaceuticals.

The industrial significance of Naphthalene-2-sulfonic acid hydrate extends beyond pharmaceuticals into the realm of specialty chemicals. Its derivatives are employed as dispersing agents in dye manufacturing, where they prevent agglomeration of pigments during application. This property is particularly valuable in high-performance coatings and ink formulations, where uniform color distribution is essential. Additionally, the compound’s ability to form stable salts with various cations has led to its use as a bulking agent in certain formulations.

The environmental impact of using Naphthalene-2-sulfonic acid hydrate has also been a subject of investigation. While it is not classified as hazardous under typical conditions, its behavior in aquatic systems has been studied to assess potential ecological risks. Research has focused on its biodegradability and interaction with aquatic organisms. Efforts have been made to develop greener synthetic routes that minimize waste generation and improve sustainability. These efforts align with broader trends in chemical manufacturing aimed at reducing environmental footprints without compromising efficacy.

In conclusion, Naphthalene-2-sulfonic acid hydrate (CAS No: 76530-12-6) remains a cornerstone compound in multiple branches of chemistry. Its unique properties make it indispensable in drug development, material science, and industrial applications. As research continues to uncover new functionalities and applications, this compound is poised to play an even greater role in advancing chemical innovation across various sectors.